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Compound of Interest

Compound Name: 2-Amino-6-methoxyphenol

Cat. No.: B1281700

For researchers and scientists in the fast-paced world of drug development, maintaining a safe
and compliant laboratory environment is paramount. The proper disposal of chemical reagents,
such as 2-Amino-6-methoxyphenol, is a critical component of laboratory safety and
environmental responsibility. This guide provides essential, step-by-step procedures for the
safe handling and disposal of this compound, ensuring the protection of both laboratory
personnel and the environment.

2-Amino-6-methoxyphenol is a compound that requires careful management due to its
potential health and environmental hazards. It is classified as harmful if swallowed or inhaled,
and it can cause serious eye damage.[1] Furthermore, it is recognized as being harmful to
aquatic life with long-lasting effects.[1][2] Adherence to proper disposal protocols is therefore
not just a matter of regulatory compliance, but a fundamental aspect of responsible scientific
practice.

Key Data for 2-Amino-6-methoxyphenol

A thorough understanding of the properties and hazards of 2-Amino-6-methoxyphenol is the
first step in ensuring its safe handling and disposal. The following table summarizes key data
for this compound.
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Property/Hazard Data

Molecular Formula C7HoNO:2

Molecular Weight 139.15 g/mol [3]

Appearance Brown solid[4]

Melting Point 135 - 137 °C[4]

GHS Hazard Statements H302: Harmful if swallowed[1][2][3][5]

H312: Harmful in contact with skin[3]

H315: Causes skin irritation[3]

H318: Causes serious eye damage[1]

H319: Causes serious eye irritation[3]

H332: Harmful if inhaled[1][3][6]

H335: May cause respiratory irritation[3]

H370: Causes damage to organs

(cardiovascular system)[1]

H412: Harmful to aquatic life with long lasting
effects[1][2]

Step-by-Step Disposal Protocol

The disposal of 2-Amino-6-methoxyphenol must be conducted in a manner that prevents its
release into the environment and ensures the safety of all personnel.[1][2] The following
protocol outlines the necessary steps for its proper disposal.

1. Personal Protective Equipment (PPE): Before handling 2-Amino-6-methoxyphenol, it is
imperative to be outfitted with the appropriate PPE. This includes, but is not limited to:

o Safety glasses or goggles

o Chemical-resistant gloves
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e Alab coat or other protective clothing

2. Waste Segregation: Proper segregation of hazardous waste is crucial to prevent dangerous
chemical reactions.[2][7][8] 2-Amino-6-methoxyphenol waste should be collected in a
designated, compatible container. Do not mix it with other, incompatible waste streams. For
instance, it should be segregated from strong oxidizing agents and strong acids.[4]

3. Container Labeling: All hazardous waste containers must be clearly and accurately labeled.
[7][8] The label for 2-Amino-6-methoxyphenol waste should include:

The words "Hazardous Waste"

The full chemical name: "2-Amino-6-methoxyphenol"

The specific hazards (e.g., "Harmful," "Eye Damage," "Environmental Hazard")

The date the waste was first added to the container

4. Waste Accumulation and Storage: Hazardous waste should be stored in a designated
Satellite Accumulation Area (SAA) within the laboratory.[4][6] This area must be at or near the
point of generation.[6] Key storage requirements include:

» Keeping the waste container securely capped at all times, except when adding waste.[4][6]
o Ensuring the container is in good condition and compatible with the chemical.
 Storing the container in a location that does not interfere with normal laboratory operations.

5. Arranging for Disposal: Hazardous waste must not be disposed of down the drain or in
regular trash.[1][9] Disposal must be handled by a licensed hazardous waste disposal
company. Follow your institution's specific procedures for requesting a waste pickup. This
typically involves contacting your institution's Environmental Health and Safety (EHS)
department.[6]

6. Empty Container Disposal: An empty container that has held 2-Amino-6-methoxyphenol
must be managed properly. To be considered "empty," all waste must be removed.[8] For solid
residues, this means scraping the container clean. The container should then be triple-rinsed
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with a suitable solvent.[10] The rinsate from this process is also considered hazardous waste
and must be collected and disposed of accordingly.[11] Once properly decontaminated, and
with the label defaced, the container may be disposed of as non-hazardous waste.[1][8]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 2-Amino-6-
methoxyphenol.
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Step 2: Segregate Waste
(Collect in a designated container)

:

Step 3: Label Container
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Step 4: Store in SAA
(Capped, Secure, Near Point of Generation)

Non-Hazardous Waste

Step 5: Request EHS Pickup
(Follow institutional procedures)

Final Disposal
(Licensed Hazardous Waste Vendor)

Figure 1: Disposal Workflow for 2-Amino-6-methoxyphenol

Click to download full resolution via product page

Caption: Disposal Workflow for 2-Amino-6-methoxyphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1281700?utm_src=pdf-custom-synthesis
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://boomwaste.com/hazardous-waste-segregation-protecting-people-property-and-the-planet/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-methoxyphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-methoxyphenol
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://boomwaste.com/hazardous-waste-handling-segregation-disposal-best-practices/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://www.csusb.edu/ehs/campus-waste-and-disposal/hazardous-chemical-waste
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b1281700#2-amino-6-methoxyphenol-proper-disposal-procedures
https://www.benchchem.com/product/b1281700#2-amino-6-methoxyphenol-proper-disposal-procedures
https://www.benchchem.com/product/b1281700#2-amino-6-methoxyphenol-proper-disposal-procedures
https://www.benchchem.com/product/b1281700#2-amino-6-methoxyphenol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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